Cas no 942474-39-7 (4-Ethylsulfonyl-2-fluorophenylhydrazine)

• Product Name: 4-Ethylsulfonyl-2-fluorophenylhydrazine
• CAS No: 942474-39-7
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 4720865
• Update Time: 2025-10-29

4-Ethylsulfonyl-2-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Ethylsulfonyl-2-fluorophenylhydrazine
• 4-(ethylsulphonyl)-2-fluorophenylhydrazine
• (4-(Ethylsulfonyl)-2-fluorophenyl)hydrazine
• [4-(ethanesulfonyl)-2-fluorophenyl]hydrazine
• SBB095592
• 4-(ethylsulfonyl)-2-fluorophenylhydrazine

• Inchi： 1S/C8H11FN2O2S/c1-2-14(12,13)6-3-4-8(11-10)7(9)5-6/h3-5,11H,2,10H2,1H3
• InChI Key： IBZITQDDEGYTAT-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=C(C=1)F)NN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Topological Polar Surface Area: 80.6

Experimental Properties

• Melting Point: 131°C

4-Ethylsulfonyl-2-fluorophenylhydrazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Ethylsulfonyl-2-fluorophenylhydrazine

Recent Advances in the Application of 4-Ethylsulfonyl-2-fluorophenylhydrazine (CAS: 942474-39-7) in Chemical Biology and Pharmaceutical Research

4-Ethylsulfonyl-2-fluorophenylhydrazine (CAS: 942474-39-7) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its ethylsulfonyl and fluorine substituents, has been explored as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its role in facilitating novel synthetic pathways and enhancing the pharmacological properties of drug candidates.

One of the most notable applications of 4-Ethylsulfonyl-2-fluorophenylhydrazine is its use in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have leveraged the unique reactivity of this compound to develop potent and selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of a novel class of JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 4-Ethylsulfonyl-2-fluorophenylhydrazine has been employed in the design of fluorescent probes for biological imaging. The fluorine atom in its structure provides an excellent handle for further functionalization, enabling the attachment of fluorophores or other imaging moieties. A recent study in Chemical Communications (2024) reported the development of a series of hydrazine-based probes for the detection of reactive oxygen species (ROS) in live cells, utilizing this compound as a key building block. These probes exhibited high sensitivity and selectivity, making them valuable tools for studying oxidative stress in disease models.

From a synthetic chemistry perspective, the compound's ethylsulfonyl group offers unique advantages in terms of stability and reactivity. Researchers have exploited this feature to develop efficient one-pot synthesis protocols for complex heterocycles. For example, a 2023 paper in Organic Letters described a novel cascade reaction involving 4-Ethylsulfonyl-2-fluorophenylhydrazine, leading to the formation of indazole derivatives with potential anticancer activity. The study highlighted the compound's ability to act as both a nucleophile and an electrophile, facilitating diverse transformations.

Despite its promising applications, challenges remain in the large-scale production and optimization of 4-Ethylsulfonyl-2-fluorophenylhydrazine-based compounds. Recent efforts have focused on improving synthetic yields and reducing byproduct formation. A 2024 study in ACS Omega presented an optimized purification protocol that significantly enhanced the compound's purity and stability, addressing some of the scalability issues. Additionally, computational studies have been conducted to predict its reactivity patterns, aiding in the rational design of derivatives with improved pharmacological profiles.

Looking ahead, the potential of 4-Ethylsulfonyl-2-fluorophenylhydrazine in drug discovery and chemical biology appears vast. Ongoing research is exploring its incorporation into PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities. Furthermore, its utility in bioconjugation chemistry is being investigated for the development of antibody-drug conjugates (ADCs). As the field continues to evolve, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological applications.